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Compound of Interest

Compound Name: 3-Bromobenzylamine

Cat. No. B0g2478

Core Physical and Chemical Properties

3-Bromobenzylamine, with the molecular formula C7HsBrN, is a clear, colorless to yellow
liquid at room temperature.[1][2] It is recognized as an important intermediate in organic
synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and dyestuffs.[2]

Quantitative Data Summary

The physical constants of 3-Bromobenzylamine are summarized in the table below for easy
reference and comparison.

Physical Constant Value Source(s)
Molecular Weight 186.05 g/mol [2][3]
Boiling Point 245 °C (lit.) [1][2][4]
Density 1.48 g/mL [1][2][4]
Refractive Index 1.584 - 1.586 [1114]
Water Solubility Slightly soluble [1112][4]
pKa 8.77 £ 0.10 (Predicted) [1]

Vapor Pressure 2 mmHg (at 0 °C) [5]

Form Liquid [1]

Color Clear colorless to yellow [1]
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Experimental Protocols for Determination of
Physical Constants

While specific experimental protocols for determining the physical constants of 3-
Bromobenzylamine are not readily available in the public domain, the following sections
describe standard laboratory methodologies that are widely accepted for determining the
boiling point, density, and water solubility of similar organic liquids.

Determination of Boiling Point (Capillary Method using
Thiele Tube)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small sample of
liquid is the capillary method using a Thiele tube.

Materials:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Stand and clamps
Procedure:
o A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.
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e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in a Thiele tube containing heating oil, making sure
the oil level is above the sample.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

e Upon further heating, the liquid will start to vaporize, and a rapid and continuous stream of
bubbles will emerge from the capillary tube.

« At this point, the heat source is removed, and the apparatus is allowed to cool slowly.

» The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube.[6][7][8]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass per unit volume of a substance. For liquids, this can be determined with
high precision using a pycnometer or more simply with a graduated cylinder and a balance.

Materials:

e Graduated cylinder (e.g., 10 mL)

» Analytical balance

¢ The liquid sample (3-Bromobenzylamine)
Procedure:

e The mass of a clean, dry graduated cylinder is accurately measured using an analytical
balance.
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A known volume of the liquid sample is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.

The density is then calculated by dividing the mass of the liquid by the measured volume.

Determination of Water Solubility (Qualitative Method)

A gualitative assessment of solubility can be performed to determine if a substance is soluble,

slightly soluble, or insoluble in a given solvent.

Materials:

Test tubes

The liquid sample (3-Bromobenzylamine)

Distilled water

Vortex mixer or stirring rod

Procedure:

Approximately 1 mL of distilled water is placed in a clean test tube.

A few drops of 3-Bromobenzylamine are added to the test tube.

The mixture is agitated using a vortex mixer or by stirring vigorously with a stirring rod for a
set period.

The mixture is then allowed to stand and is observed for any signs of dissolution.

If a single, clear phase is formed, the substance is considered soluble. If the substance
forms a cloudy suspension or separate layers, it is considered slightly soluble or insoluble.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b082478?utm_src=pdf-body
https://www.benchchem.com/product/b082478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

For 3-Bromobenzylamine, the formation of two distinct layers or a cloudy mixture would
confirm its slight solubility in water.

Synthesis Workflow

3-Bromobenzylamine is a key intermediate in various chemical syntheses. One common
method for its preparation is the reduction of 3-bromobenzonitrile. The following diagram
illustrates this synthetic pathway.

. Reduction
3-Bromobenzonitrile

3-Bromobenzylamine

Reducing Agent
(e.g., Lithium Aluminum Hydride)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 3-Bromobenzylamine.

Biological Activity and Signaling Pathways

While 3-Bromobenzylamine is primarily used as a chemical intermediate, some sources
suggest it may possess biological activities. There are mentions of potential antimicrobial and
anticancer properties. However, detailed studies elucidating specific mechanisms of action or
signaling pathways involving 3-Bromobenzylamine are not well-documented in publicly
available scientific literature. The observed biological effects are likely attributed to the
reactivity of the benzylamine moiety and the influence of the bromine substituent, which can
facilitate interactions with various biological macromolecules.[9] Further research is required to
fully characterize its pharmacological profile.

Disclaimer: The information provided in this document is for research and informational
purposes only. It is not intended to be a substitute for professional scientific or medical advice.
Always consult with a qualified professional for any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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